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Compound of Interest

Compound Name: D-Cellobiose-13C12

Cat. No.: B15554640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth safety protocols, handling procedures, and essential data for D-

Cellobiose-¹³C₁₂, a stable isotope-labeled compound crucial for research in metabolic

pathways, drug development, and diagnostics. The primary safety principle is that the ¹³C

isotopic label does not alter the chemical reactivity or toxicity of the molecule; therefore, safety

precautions are identical to those for unlabeled D-Cellobiose.[1]

Core Safety Principles and Handling
Carbon-13 is a naturally occurring, stable isotope of carbon and is not radioactive.[1] This

inherent stability makes ¹³C-labeled compounds exceptionally safe from a radiological

perspective.[1] The primary safety considerations are dictated by the chemical properties of the

parent molecule, D-Cellobiose.

Standard laboratory safety practices are paramount and should be tailored to the specific

chemical properties of the substance. Always consult the Safety Data Sheet (SDS) for the

unlabeled analogue for detailed information.

General Handling Precautions:
Work in a well-ventilated area to avoid inhalation of any fine dust.[2]

Use appropriate personal protective equipment (PPE), including safety goggles, gloves, and

a lab coat.
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Minimize dust formation when weighing or transferring the powdered compound.[1] This can

be achieved by working in a fume hood or a balance enclosure.[1]

Wash hands thoroughly after handling.[2]

Avoid eating, drinking, or smoking in work areas.[2]

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of D-Cellobiose. This

data is applicable to D-Cellobiose-¹³C₁₂ as the isotopic labeling does not significantly alter

these properties.

Table 1: Physical and Chemical Properties

Property Value Reference

Molecular Formula ¹³C₁₂H₂₂O₁₁ [3]

Molecular Weight 354.208 g/mol [3]

Appearance White Solid [3][4]

Melting Point 229 - 230 °C [4]

Solubility in Water 111.0 mg/mL at 15 °C [4]

Table 2: Toxicological and Hazard Data
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Hazard Information Reference

Acute Toxicity Not classified as acutely toxic. [5]

Skin Corrosion/Irritation
Shall not be classified as

corrosive/irritant to skin.
[5]

Serious Eye Damage/Irritation May cause eye irritation. [6]

Inhalation

May be harmful if inhaled. May

cause respiratory tract

irritation.

[6]

Ingestion May be harmful if swallowed. [6]

Carcinogenicity Not classified as a carcinogen. [6]

Experimental Protocols: Safe Handling Workflow
The following section details a generalized experimental protocol for the safe handling of D-

Cellobiose-¹³C₁₂ from receipt to disposal.

Receiving and Storage:
Upon receipt, inspect the container for any damage.

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1] The

recommended storage temperature is 15 – 25 °C.[7]

Preparation for Use:
Before opening the container, ensure you are in a well-ventilated area, preferably a chemical

fume hood.

Wear appropriate PPE: safety glasses, chemical-resistant gloves (e.g., nitrile rubber), and a

lab coat.[8]

To minimize dust, avoid shaking the container.

Weighing and Transfer:
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Weigh the required amount of D-Cellobiose-¹³C₁₂ in a balance enclosure or a fume hood to

control dust.

Use a clean spatula for transferring the solid.

Close the container tightly immediately after use.

Dissolution:
When preparing solutions, add the solid to the solvent slowly to avoid splashing.

If the solvent is volatile, perform this step in a fume hood.

Accidental Spills:
In case of a spill, avoid breathing the dust.

Wear appropriate PPE for cleanup.

Sweep up the solid material carefully and place it in a suitable, closed container for disposal.

[8]

Ventilate the area of the spill.

Disposal:
Dispose of waste D-Cellobiose-¹³C₁₂ and any contaminated materials according to local,

state, and federal regulations.

Do not let the product enter drains.[8]

Visualized Workflow for Safe Handling
The following diagram illustrates the key decision points and safety measures in the handling

workflow for D-Cellobiose-¹³C₁₂.
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Safe Handling Workflow for D-Cellobiose-¹³C₁₂
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Caption: Logical workflow for the safe handling of D-Cellobiose-¹³C₁₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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